Cas no 1319734-00-3 (7-methoxy-5H-Pyrido[3,2-b]indole)

• Product Name: 7-methoxy-5H-Pyrido[3,2-b]indole
• CAS No: 1319734-00-3
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1104658
• PubChem ID: 91665970
• Update Time: 2025-04-20

7-methoxy-5H-Pyrido[3,2-b]indole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-5H-Pyrido[3,2-b]indole
• 1319734-00-3

• Inchi： 1S/C12H10N2O/c1-15-8-4-5-9-11(7-8)14-10-3-2-6-13-12(9)10/h2-7,14H,1H3
• InChI Key： HDLUSVMXPOAFRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C3=C(C=CC=N3)NC=2C=1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles